Cas no 1805407-37-7 (Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate
• CAS No: 1805407-37-7
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 4964018
• Update Time: 2025-06-11

Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate

• Inchi： 1S/C12H8F6O3/c1-2-21-10(20)6-3-4-8(11(13,14)15)7(5-19)9(6)12(16,17)18/h3-5H,2H2,1H3
• InChI Key： IWALWSSPZLBAHB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 314.03776309 g/mol
• Monoisotopic Mass: 314.03776309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.18
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate

Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate (CAS No. 1805407-37-7): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate, identified by its CAS number 1805407-37-7, is a significant compound in the realm of chemical biology and medicinal chemistry. Its unique structural features, characterized by the presence of trifluoromethyl groups and a formyl functional group, make it a valuable intermediate for the synthesis of various pharmacologically active molecules. This article delves into the compound's properties, synthetic pathways, and its emerging applications in contemporary research.

The molecular structure of Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate consists of a benzoate core substituted with two trifluoromethyl groups at the 2- and 4-positions, and a formyl group at the 3-position. The introduction of trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. The formyl group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate has garnered attention for its role in the development of novel therapeutic agents. The< strong>trifluoromethyl-substituted benzoates have been explored as potential candidates for treating various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated that compounds incorporating this moiety exhibit enhanced binding affinity to biological targets, leading to improved pharmacological efficacy.

The formyl group in Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate allows for diverse chemical transformations, such as condensation reactions with amines to form amides or Schiff bases. These derivatives have shown promise in inhibiting enzymes and receptors involved in disease pathways. Moreover, the< strong>trifluoromethyl groups contribute to the overall stability of these derivatives, making them more suitable for long-term therapeutic use.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups at specific positions on the benzoate core. These techniques have been instrumental in generating novel analogs with tailored biological activities. For example, palladium-catalyzed coupling reactions have been employed to attach aryl or heteroaryl groups to the< strong>formyl or< strong>trifluoromethyl-substituted positions, leading to compounds with enhanced potency and selectivity.

The pharmaceutical industry has also recognized the potential of Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate as a building block for drug discovery programs. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening. By leveraging combinatorial chemistry and automated synthesis techniques, researchers can rapidly explore a wide range of derivatives with different substituents. This approach has led to the identification of several lead compounds with promising therapeutic profiles.

Beyond its applications in drug development, Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate has found utility in materials science and agrochemical research. The< strong>trifluoromethyl groups contribute to the compound's electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Additionally, its ability to undergo various chemical transformations has been exploited in the synthesis of agrochemicals that exhibit improved pest resistance and environmental stability.

In conclusion, Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate (CAS No. 1805407-37-7) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic possibilities and its emerging applications underscore its importance in modern research. As new methodologies continue to emerge, it is likely that this compound will play an even greater role in the development of innovative therapeutics and materials.